Pharmacopeia & Metrological Institutes Standards
  • Nicotinamide N-oxide
    Nicotinamide N-oxide
    • Cat. No.:
    • B030751
    • CAS No.:
    • 1986-81-8
    • Molecular Formula:
    • C6H6N2O2
    • Molecular Weight:
    • 138.12 g/mol
    Description
    Nicotinamide N-oxide is a member of pyridines.
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  • 1-Methylpyridin-1-ium-3-carboximidate--hydrogen chloride (1/1)
    1-Methylpyridin-1-ium-3-carboximidate--hydrogen chlorid...
    • Cat. No.:
    • B049754
    • CAS No.:
    • 1005-24-9
    • Molecular Formula:
    • C7H9ClN2O
    • Molecular Weight:
    • 172.61 g/mol
    Description
    See also: 3-Carbamyl-1-methylpyridinium Chloride (preferred).
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  • Tricaproin
    Tricaproin
    • Cat. No.:
    • B052981
    • CAS No.:
    • 621-70-5
    • Molecular Formula:
    • C21H38O6
    • Molecular Weight:
    • 386.5 g/mol
    Description
    Tricaproin is a triglyceride obtained by condensation of each of the three hydroxy groups of glycerol with hexanoic (caproic) acid. It has a role as an insect repellent. It is a triglyceride and a hexanoate este...
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  • 8-Chlorotheophylline
    8-Chlorotheophylline
    • Cat. No.:
    • B119741
    • CAS No.:
    • 85-18-7
    • Molecular Formula:
    • C7H7ClN4O2
    • Molecular Weight:
    • 214.61 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Dibenzyl Disulfide
    Dibenzyl Disulfide
    • Cat. No.:
    • B120166
    • CAS No.:
    • 150-60-7
    • Molecular Formula:
    • C14H14S2
    • Molecular Weight:
    • 246.4 g/mol
    Description
    Dibenzyl disulfide is an organic disulfide that results from the formal oxidative dimerisation of benzyl thiol. It has a role as a metabolite. It is an organic disulfide and an organic aromatic compound.
    Dibe...
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  • Ferulic Acid
    Ferulic Acid
    • Cat. No.:
    • B125013
    • CAS No.:
    • 537-98-4
    • Molecular Formula:
    • C10H10O4
    • Molecular Weight:
    • 194.18 g/mol
    Description
    Ferulic acid is a member of the class of ferulic acids that is cinnamic acid substituted by a methoxy and a hydroxy group at positions 3 and 4 of the phenyl ring. It has a role as a neuroprotective agent, a plan...
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  • Propylene oxide
    Propylene oxide
    • Cat. No.:
    • B129887
    • CAS No.:
    • 75-56-9
    • Molecular Formula:
    • C3H6O
      CH3CHCH2O
      C3H6O
    • Molecular Weight:
    • 58.08 g/mol
    Description
    (±)-Propylene oxide is an organic compound used as an intermediate in several chemical reactions. It readily reacts with active hydrogen atoms.
    (±)-Propylene oxide is an organic compound used as an intermediate in several chemical reactions. It readily reacts with active hydrogen atoms.
    Propylene Oxide is a synthetic, highly-flammable, volatile, colorless liquid that is soluble in water and miscible with many organic solvents. Propylene oxide is used primarily as a chemical intermediate in the production of polyethers and propylene glycol. It is also used as a pesticide and a fumigant for the sterilization of packaged foods and plastic medical instruments. Acute inhalation exposure to vapors of this compound can result in respiratory tract irritation, coughing, difficulty in breathing (dyspnea) and buildup of fluid in the lungs (pulmonary edema) that can possibly lead to pneumonia. Inhale high concentrations of the vapors for short time periods may cause headache, motor weakness, incoordination, ataxia and coma. Contact with propylene oxide can irritate the eyes and skin. It is reasonably anticipated to be a human carcinogen. (NCI05)
    Propylene oxide appears as a clear colorless volatile liquid with an ethereal odor. Flash point -35°F. Boiling point 95°F. Density 6.9 lb./gal. Flammable over a wide range of vapor-air concentrations. If contaminated, may polymerize with evolution of heat and possible rupture of container. Vapors irritate eyes, skin, and respiratory system. Prolonged contact with skin may result in delayed burns. Vapors heavier than air. Used as a fumigant, in making detergents and lubricants, and to make other chemicals.
    Methyloxirane, also known as 2, 3-epoxypropane or propylene oxide, belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Methyloxirane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, methyloxirane is primarily located in the cytoplasm. Methyloxirane participates in a number of enzymatic reactions. In particular, methyloxirane can be biosynthesized from oxirane. Methyloxirane is also a parent compound for other transformation products, including but not limited to, epichlorohydrin, epibromohydrin, and glycidol. Methyloxirane has a sweet and ethereal taste. (±)-Propylene oxide is an organic compound used as an intermediate in several chemical reactions. It readily reacts with active hydrogen atoms.
    (±)-Propylene oxide is an organic c...
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  • Benzo[a]pyrene
    Benzo[a]pyrene
    • Cat. No.:
    • B130552
    • CAS No.:
    • 50-32-8
    • Molecular Formula:
    • C20H12
    • Molecular Weight:
    • 252.3 g/mol
    Description
    Benzo[a]pyrene appears as a liquid. Presents a threat to the environment. Immediate steps should be taken to limits its spread to the environment. Easily penetrates the soil and contaminates groundwater or nearb...
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  • Zinc sulfate monohydrate
    Zinc sulfate monohydrate
    • Cat. No.:
    • B147874
    • CAS No.:
    • 7446-19-7
    • Molecular Formula:
    • H2O5SZn
    • Molecular Weight:
    • 179.5 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Myristic Acid
    Myristic Acid
    • Cat. No.:
    • B191920
    • CAS No.:
    • 544-63-8
    • Molecular Formula:
    • C14H28O2
    • Molecular Weight:
    • 228.37 g/mol
    Description

    What is Myristic Acid?

    Myristic Acid (IUPAC Name: tetradecanoic Acid) is a saturated fatty acid with the molecular formula CH3CH212COOH. Its salts, and esters, are often referred to by the names myris...

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